Cas no 54904-23-3 (5-Bromo-indol-3-propionic Acid)
54904-23-3 structure
Product Name:5-Bromo-indol-3-propionic Acid
CAS No:54904-23-3
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD02325723
CID:366554
PubChem ID:18450038
Update Time:2025-04-19
5-Bromo-indol-3-propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromoindol-3-propionic acid
- 1H-Indole-3-propanoicacid, 5-bromo-
- 3-(5-bromo-1H-indol-3-yl)propanoic acid
- 5-Bromoindole-3-Propionic Acid
- 3-(5-bromo-1H-indol-3-yl)-propionic acid
- 3-(5-bromo-indol-3-yl)-propionic acid
- 5-Bromo-Indol-3-propanoic acid
- 5-Bromo-Indol-3-propionic acid
- BB 0262776
- Q-102923
- SY238805
- 3-(5-bromo-1H-indol-3-yl)propanoic acid;5-BROMO-INDOL-3-PROPIONIC ACID
- AKOS015898499
- EN300-1608771
- 54904-23-3
- 5-Bromoindol-3-propionicacid
- Z1509618627
- A7970
- DRCUGRYTGTWNRN-UHFFFAOYSA-N
- 3-(5-Bromo-3-indolyl)propanoic Acid
- CS-0158411
- FT-0657734
- SCHEMBL1122319
- 1H-Indole-3-propanoic acid, 5-bromo-
- Oprea1_305302
- DTXSID30593910
- MFCD02325723
- AS-35399
- AC-6735
- 5-Bromo-1H-indole-3-propanoic acid
- AJ-333/15478063
- DB-071922
- 5-Bromo-indol-3-propionic Acid
-
- MDL： MFCD02325723
- Inchi： 1S/C11H10BrNO2/c12-8-2-3-10-9(5-8)7(6-13-10)1-4-11(14)15/h2-3,5-6,13H,1,4H2,(H,14,15)
- InChI Key： DRCUGRYTGTWNRN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CN2)CCC(=O)O
Computed Properties
- Exact Mass: 266.98900
- Monoisotopic Mass: 266.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.1A^2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 467.5 °C at 760 mmHg
- Flash Point: 236.5 °C
- Refractive Index: 1.69
- Solubility: Slightly soluble (1.2 g/l) (25 º C),
- PSA: 53.09000
- LogP: 2.94760
5-Bromo-indol-3-propionic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
5-Bromo-indol-3-propionic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-indol-3-propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801860-10mg |
5-Bromo-indol-3-propionic Acid |
54904-23-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801860-50mg |
5-Bromo-indol-3-propionic Acid |
54904-23-3 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B801860-100mg |
5-Bromo-indol-3-propionic Acid |
54904-23-3 | 100mg |
$ 135.00 | 2022-06-06 | ||
| Alichem | A199009236-5g |
5-Bromoindol-3-propionic acid |
54904-23-3 | 97% | 5g |
$1227.45 | 2023-09-01 | |
| Alichem | A199009236-10g |
5-Bromoindol-3-propionic acid |
54904-23-3 | 97% | 10g |
$1309.00 | 2023-09-01 | |
| Alichem | A199009236-25g |
5-Bromoindol-3-propionic acid |
54904-23-3 | 97% | 25g |
$2198.70 | 2023-09-01 | |
| Fluorochem | 041050-250mg |
5-Bromo-Indol-3-propionic acid |
54904-23-3 | 97% | 250mg |
￡89.00 | 2022-03-01 | |
| Fluorochem | 041050-1g |
5-Bromo-Indol-3-propionic acid |
54904-23-3 | 97% | 1g |
￡230.00 | 2022-03-01 | |
| Chemenu | CM148460-5g |
5-Bromo-Indol-3-propionic acid |
54904-23-3 | 95%+ | 5g |
$560 | 2021-08-05 | |
| Chemenu | CM148460-10g |
5-Bromo-Indol-3-propionic acid |
54904-23-3 | 95%+ | 10g |
$1113 | 2021-08-05 |
5-Bromo-indol-3-propionic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54904-23-3)5-Bromo-indol-3-propionic Acid
Order Number:A7970
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):460.0
Email:sales@amadischem.com
5-Bromo-indol-3-propionic Acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54904-23-3)5-Bromo-indol-3-propionic Acid
Purity:99%
Quantity:5g
Price ($):460.0